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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058

For Researchers, Scientists, and Drug Development Professionals

Triiodosilane (SiHI3), a versatile and reactive iodosilane, has garnered significant interest for
its applications ranging from semiconductor manufacturing to specialized organic synthesis.
This technical guide provides an in-depth review of the core chemistry of triiodosilane,
including its synthesis, physical and chemical properties, and key reactions. Detailed
experimental protocols, quantitative data, and visual diagrams of reaction pathways are
presented to facilitate its practical application in research and development.

Core Properties of Trilodosilane

Triiodosilane is a colorless liquid that is sensitive to moisture. Its fundamental physical and
chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula HIsSi

Molecular Weight 409.81 g/mol

CAS Number 13465-72-0

Boiling Point 216.9 °C at 760 mmHg

Appearance Colorless liquid

1H NMR (CeDs) 5 =3.91 ppm (s, J = 327.5 Hz)

29Si{tH} NMR (CeDs) 0 =-170.31 ppm

Triiodosilane is classified as a flammable liquid and vapor. It reacts with water to release
flammable gases and causes severe skin burns and eye damage. Appropriate safety
precautions, including handling under an inert atmosphere, are essential.

Synthesis of Triiodosilane

A common and efficient method for the synthesis of triiodosilane involves the halide exchange
reaction of trichlorosilane with lithium iodide, often catalyzed by a tertiary amine.

Synthesis of Triiodosilane from Trichlorosilane

The synthesis of trilodosilane can be achieved by reacting trichlorosilane with lithium iodide
powder in the presence of a tertiary amine catalyst, such as N,N,N',N'-
tetraethylethylenediamine (TEEDA). The reaction proceeds at ambient temperature in an
aprotic solvent like dichloromethane.
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Caption: Synthesis of Trilodosilane from Trichlorosilane.

The following protocol is adapted from patent literature and provides a representative
procedure for the synthesis of triiodosilane:

e Reaction Setup: An oven-dried 250 mL single-neck round-bottom flask, equipped with a
magnetic stirrer and a gas inlet, is placed under an inert atmosphere (e.g., nitrogen or
argon).

o Charging of Reagents: To the flask are added lithium iodide powder (e.g., 44.4 g, 332 mmol)
and an anhydrous aprotic solvent such as dichloromethane or toluene (e.g., 50 mL) to form a
slurry.

» Addition of Trichlorosilane: Trichlorosilane (e.g., 10.00 g, 73.8 mmol) is added to the slurry,
resulting in a color change of the solution.

» Addition of Catalyst: A tertiary amine catalyst, for instance, N,N,N',N'-
tetraethylethylenediamine (TEEDA) (e.g., 0.635 g, 3.69 mmol), is added to the reaction
mixture.

o Reaction: The flask is sealed and the mixture is stirred at ambient temperature. The reaction
progress can be monitored by *H NMR spectroscopy. The reaction is typically complete
within 78 to 96 hours.
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o Workup and Purification: Upon completion, the solid byproducts are removed by filtration.
The resulting filtrate, containing the crude triiodosilane, is then purified by distillation to yield
the final product. A yield of approximately 75.8% has been reported for this process.

Chemical Reactivity and Applications in Organic
Synthesis

While the primary industrial application of triiodosilane is in the fabrication of semiconductors,
its reactivity makes it a valuable reagent in specialized organic synthesis. Its chemistry is often
analogous to that of the more commonly studied diiodosilane, involving reductive processes
and the formation of silicon-iodine bonds.

Reductive Deoxygenation of Alcohols and Sulfoxides

Hydrosilanes, in general, are effective reducing agents. While specific studies on triiodosilane
are limited, the reactivity of related silanes suggests its potential for the deoxygenation of
alcohols and sulfoxides. The mechanism typically involves the activation of the oxygen-
containing functional group, followed by hydride transfer from the silane.

Cleavage of Ethers

lodosilanes are known for their ability to cleave ether linkages. This reaction is particularly
useful for the deprotection of ether-protected alcohols, a common transformation in multi-step
organic synthesis. The reaction likely proceeds via the formation of a silyloxonium ion
intermediate, followed by nucleophilic attack of the iodide ion.

Synthesis of Acyl lodides

Triiodosilane is a potential reagent for the conversion of carboxylic acids and their derivatives
into highly reactive acyl iodides. This transformation is valuable in organic synthesis as acyl
iodides can be used to form esters, amides, and other carbonyl compounds under mild
conditions.

Potential Applications in Drug Development

The functional group transformations facilitated by triiodosilane and related iodosilanes, such
as reductive iodination and the synthesis of acyl iodides, are highly relevant to drug discovery
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and development. These reactions can be employed in the synthesis of complex molecular
scaffolds and the late-stage functionalization of drug candidates. However, specific examples of
the use of trilodosilane in the synthesis of pharmaceutical agents are not yet widely reported
in the literature, representing an area for future research and application.

Conclusion

Triiodosilane is a reactive and versatile chemical with established applications in materials
science and significant potential in organic synthesis. The detailed synthetic protocol and an
understanding of its core reactivity presented in this guide are intended to facilitate its broader
use in research and development, including the exploration of its applications in the synthesis
of novel therapeutic agents. As with all reactive silanes, appropriate safety measures are
paramount when handling triiodosilane.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemistry of
Triiodosilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047058#literature-review-of-triiodosilane-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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